(1-methyl-1H-indol-2-yl)[4-(thiophen-2-ylsulfonyl)piperazin-1-yl]methanone

• IUPAC Name: (1-methylindol-2-yl)-(4-thiophen-2-ylsulfonylpiperazin-1-yl)methanone
• InChI: InChI=1S/C18H19N3O3S2/c1-19-15-6-3-2-5-14(15)13-16(19)18(22)20-8-10-21(11-9-20)26(23,24)17-7-4-12-25-17/h2-7,12-13H,8-11H2,1H3
• InChI Key: GLMDOICDPMGUBH-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=CC=CC=C2C=C1C(=O)N3CCN(CC3)S(=O)(=O)C4=CC=CS4
• Molecular Formula: C18H19N3O3S2
• Molecular Weight: 389.5 g/mol

Description

(1-methyl-1H-indol-2-yl)[4-(thiophen-2-ylsulfonyl)piperazin-1-yl]methanone is a useful research compound. Its molecular formula is C18H19N3O3S2 and its molecular weight is 389.5 g/mol. The purity is usually 95%.
The exact mass of the compound 1-methyl-2-{[4-(2-thienylsulfonyl)-1-piperazinyl]carbonyl}-1H-indole is 389.08678382 g/mol and the complexity rating of the compound is 628. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Synthesis and Pharmacological Evaluation

Researchers have synthesized a series of derivatives, such as 4-(piperazin-1-yl methyl)-N₁-arylsulfonyl indole, showing potent in vitro binding affinity towards specific receptors, with promising pharmacokinetic profiles and activity in animal models related to cognition (Nirogi et al., 2012). Further studies led to the discovery of novel N1-phenylsulfonyl indole derivatives as potent and selective ligands, demonstrating significant pharmacological potential for the treatment of cognitive disorders (Nirogi et al., 2016).

Clinical Candidate for Cognitive Disorders

One notable derivative, identified through the optimization of this novel series, was selected as a clinical candidate for potential treatment of cognitive disorders, including Alzheimer's disease. This compound exhibited high affinity at human receptors, selectivity over various target sites, and was both orally bioavailable and brain penetrant with robust preclinical efficacy (Nirogi et al., 2017).

Novel Synthetic Approaches

Research has also focused on the development of efficient synthetic methods for this class of compounds. For example, an efficient synthesis of 4-(phenylsulfonyl)-4H-furo[3,4-b]indoles, showcasing the versatility of these compounds in creating fused heterocycles and synthetic analogues with potential medicinal applications (Gribble et al., 2002).

Mechanistic Insights and Molecular Structure

Additional studies provided insights into the molecular structure and reaction mechanisms of these compounds, such as the fast and efficient KI/H2O2 mediated 2-sulfonylation of indoles and N-methylpyrrole in water, further expanding the scope of their synthetic utility and application in medicinal chemistry (Zhang et al., 2018).